Cas no 311346-77-7 (2(1H)-Quinoxalinone,7-fluoro-3-methyl-)
311346-77-7 structure
Product Name:2(1H)-Quinoxalinone,7-fluoro-3-methyl-
CAS No:311346-77-7
MF:C9H7FN2O
MW:178.163085222244
CID:300711
PubChem ID:22136444
Update Time:2025-04-19
2(1H)-Quinoxalinone,7-fluoro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinoxalinone,7-fluoro-3-methyl-
- 7-FFLUORO-3-METHYLQUINOXALIN-2(1H)-ONE
- 7-fluoro-3-methyl-1H-quinoxalin-2-one
- 2(1H)-Quinoxalinone,7-fluoro-3-methyl-(9CI)
- VMCMFKQRULNMJT-UHFFFAOYSA-N
- 311346-77-7
- SCHEMBL2178282
- 7-fluoro-3-methylquinoxalin-2(1H)-one
-
- Inchi: 1S/C9H7FN2O/c1-5-9(13)12-8-4-6(10)2-3-7(8)11-5/h2-4H,1H3,(H,12,13)
- InChI Key: VMCMFKQRULNMJT-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)NC(C(C)=N2)=O
Computed Properties
- Exact Mass: 178.05431
- Monoisotopic Mass: 178.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5A^2
- XLogP3: 0.8
Experimental Properties
- PSA: 41.46
2(1H)-Quinoxalinone,7-fluoro-3-methyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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